Cas no 1822866-60-3 (tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate
• CAS No: 1822866-60-3
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 6295778
• PubChem ID: 165829092
• Update Time: 2025-05-26

tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate
• EN300-1879645
• 1822866-60-3

• Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)21-10-8-19-15(12-21)13-5-6-16-14(11-13)7-9-20(16)4/h5-7,9,11,15,19H,8,10,12H2,1-4H3
• InChI Key： FGAKEJJRJFUMOL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC3=C(C=CN3C)C=2)C1)=O

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate (CAS No. 1822866-60-3)

Tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate, identified by the CAS number 1822866-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of molecules, which are widely recognized for their role as pharmacophores in various therapeutic agents. The presence of a tert-butyl group and a substituted indole moiety enhances its structural complexity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The molecular structure of tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate consists of a piperazine ring substituted at the 3-position with an indole group that is further methylated at the 1-position. This unique arrangement contributes to its distinct chemical properties and reactivity, which are of great interest to researchers exploring novel drug candidates. The tert-butyl group, in particular, introduces steric hindrance, which can influence both the compound's solubility and its interaction with biological targets.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological effects. Indole-based compounds have shown promise in treating a range of conditions, including neurological disorders, cancer, and inflammatory diseases. The specific modification of tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate with a methylated indole moiety suggests potential applications in modulating neurotransmitter systems, particularly those involving serotonin and dopamine pathways. These pathways are implicated in conditions such as depression, anxiety, and Parkinson's disease, making this compound a valuable candidate for further investigation.

One of the most compelling aspects of tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate is its potential as a scaffold for drug design. The combination of the piperazine core and the indole substituent provides multiple sites for functionalization, allowing researchers to tailor the molecule's properties to specific therapeutic needs. For instance, modifications at the nitrogen atoms of the piperazine ring or at the positions of the indole ring could enhance binding affinity to target proteins or improve metabolic stability.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in developing effective pharmaceuticals. Tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate exemplifies how strategic modifications can lead to compounds with enhanced efficacy and reduced side effects. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of this compound and its derivatives. Such approaches have accelerated the discovery pipeline for new drugs targeting complex diseases.

The synthesis of tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also allow for greater flexibility in modifying the compound's structure.

In addition to its pharmacological potential, tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate has been explored for its role in chemical biology studies. The compound's ability to interact with specific enzymes and receptors makes it a useful tool for understanding signaling pathways relevant to human health and disease. By using this molecule as an inhibitor or modulator, researchers can gain insights into the mechanisms underlying various physiological processes.

The development of novel therapeutic agents often involves rigorous testing to evaluate safety and efficacy. Preclinical studies using tert-butyl 3-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate have begun to reveal promising results in animal models. These studies focus on assessing behavioral effects, neurochemical changes, and potential therapeutic benefits across different disease paradigms. Such data are crucial for advancing the compound into clinical trials where human subjects can provide further validation.

The future direction of research on tert-butyl 3-(1-methyl-1H-indol-5-y)piperazine -carboxy l ate (CAS No. 1822866 -60 -3) lies in exploring its derivatives and analogs. By systematically modifying key functional groups, scientists can optimize properties such as bioavailability, selectivity, and pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic solutions.

In conclusion, Tert -but yl 3 - ( 1 -m eth yl - 1 H -ind ol -5 - y l ) p ip er az ine - car bo x y l ate represents a significant advancement in medicinal chemistry with broad implications for drug discovery . Its unique structural features , combined with promising preclinical data , position it as a compelling candidate for further investigation . As research continues , this compound is likely to play an important role in addressing some of today's most challenging medical conditions .